Cas no 16759-48-1 (1H-1,2,4-Triazole, 3-methyl-1-(4-nitrophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-methyl-1-(4-nitrophenyl)-
• CAS No: 16759-48-1
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 2142430
• Update Time: 2023-08-03

1H-1,2,4-Triazole, 3-methyl-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(4-nitrophenyl)-1H-1,2,4-Triazole
• 3-Methyl-1-(4-nitro-phenyl)-1H-[1,2,4]triazole
• 1H-1,2,4-Triazole, 3-methyl-1-(4-nitrophenyl)-
• KLPAMZUCOYOCSL-UHFFFAOYSA-N
• 3-methyl-1-(4 nitrophenyl)-1H-1,2,4-triazole
• 1-(4-Nitrophenyl)-3-methyl-1H-1,2,4-triazole

• Inchi： 1S/C9H8N4O2/c1-7-10-6-12(11-7)8-2-4-9(5-3-8)13(14)15/h2-6H,1H3
• InChI Key： KLPAMZUCOYOCSL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=NC(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Topological Polar Surface Area: 76.5